Cas no 1956335-61-7 ((6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol)

• Product Name: (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol
• CAS No: 1956335-61-7
• MF: C₁₁H₈F₃N₃O
• MW: 255.195932388306
• CID: 4779944
• Update Time: 2025-06-14

(6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol

• Inchi： 1S/C11H8F3N3O/c12-11(13,14)10-2-1-7(4-15-10)9-3-8(5-18)16-6-17-9/h1-4,6,18H,5H2
• InChI Key： VSFILXXQYPUAMH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CN=1)C1C=C(CO)N=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 0.9
• Topological Polar Surface Area: 58.9

Additional information on (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol

Research Briefing on (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol (CAS: 1956335-61-7)

In recent years, the compound (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol (CAS: 1956335-61-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine and pyridine core structures, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. The trifluoromethyl group enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol derivatives to improve their pharmacokinetic and pharmacodynamic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The research team utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance selectivity and reduce off-target effects.

Another significant advancement was reported in a 2024 Nature Communications article, where researchers explored the use of (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol as a precursor for developing novel antiviral agents. The study highlighted its efficacy in inhibiting viral replication by targeting essential viral enzymes. The compound's ability to penetrate cell membranes and its low cytotoxicity were noted as advantageous properties for further development.

In addition to its therapeutic potential, (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol has been investigated for its role in chemical biology tools. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) described its application as a fluorescent probe for detecting kinase activity in live cells. This innovation provides a non-invasive method for studying kinase signaling pathways in real-time, offering new insights into cellular processes.

Despite these promising findings, challenges remain in the clinical translation of (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol-based therapeutics. Issues such as solubility, bioavailability, and potential drug-drug interactions need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable drug candidates.

In conclusion, (6-(6-(Trifluoromethyl)pyridin-3-yl)pyrimidin-4-yl)methanol (CAS: 1956335-61-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from kinase inhibitors to antiviral agents and chemical probes, underscoring its broad utility. Continued research and optimization efforts will be crucial to unlocking its full potential and advancing it toward clinical applications.